![molecular formula C12H8N2O2S B3733684 2-[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]phenol](/img/structure/B3733684.png)
2-[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]phenol
Description
“2-[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]phenol” is a complex organic compound that contains several functional groups and rings, including a phenol group, a thiophene ring, and an oxadiazole ring . The thiophene ring is a five-membered aromatic ring with four carbon atoms and one sulfur atom . The oxadiazole ring is a five-membered heterocyclic ring containing one oxygen atom and two nitrogen atoms .
Molecular Structure Analysis
The molecular structure of “this compound” can be analyzed based on its constituent functional groups and rings. Oxadiazoles can occur in four different isomeric forms: 1,2,3-oxadiazole, 1,2,4-oxadiazole, 1,2,5-oxadiazole, and 1,3,4-oxadiazole . The specific isomer in this compound is 1,2,4-oxadiazole . Further analysis would require more specific data or computational chemistry tools .Chemical Reactions Analysis
The chemical reactivity of “this compound” can be inferred from the reactivity of its constituent functional groups and rings. For instance, the phenol group is acidic and can undergo reactions typical of alcohols and phenols. The thiophene ring is aromatic and can participate in electrophilic aromatic substitution reactions . The oxadiazole ring can also participate in various chemical reactions .properties
IUPAC Name |
2-(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)phenol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8N2O2S/c15-9-5-2-1-4-8(9)12-13-11(14-16-12)10-6-3-7-17-10/h1-7,15H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FOMUOFIOAMORQM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C2=NC(=NO2)C3=CC=CS3)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8N2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
244.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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